Cas no 61523-29-3 (1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-)
61523-29-3 structure
Product Name:1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-
CAS No:61523-29-3
MF:C9H18O3
MW:174.237423419952
CID:476231
Update Time:2024-01-30
1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-
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- Inchi: 1S/C9H18O3/c1-7(2)9-11-5-8(3-4-10)6-12-9/h7-10H,3-6H2,1-2H3/t8-,9-
- InChI Key: CXWLFWDQFCMNFP-KYZUINATSA-N
- SMILES: O1C[C@H](CCO)CO[C@H]1C(C)C
Computed Properties
- Exact Mass: 174.12564
Experimental Properties
- Density: 0.991±0.06 g/cm3(Predicted)
- Boiling Point: 253.0±15.0 °C(Predicted)
- PSA: 38.69
- pka: 14.95±0.10(Predicted)
1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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